Cas no 1060809-21-3 (2-CHLORO-4-FLUOROPYRIDINE-3-CARBALDEHYDE)

• Product Name: 2-CHLORO-4-FLUOROPYRIDINE-3-CARBALDEHYDE
• CAS No: 1060809-21-3
• MF: C₆H₃ClFNO
• MW: 159.545523881912
• MDL: MFCD13189245
• CID: 4471296
• PubChem ID: 56965489
• Update Time: 2025-08-04

2-CHLORO-4-FLUOROPYRIDINE-3-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoropyridine-3-carbaldehyde
• DTXCID60669935
• BS-33978
• DB-127697
• DTXSID40719189
• E90858
• EN300-194970
• AKOS026671457
• MFCD13189245
• 2-Chloro-4-fluoro-pyridine-3-carbaldehyde
• 1060809-21-3
• 2-CHLORO-4-FLUORONICOTINALDEHYDE
• SCHEMBL18795405
• KSB80921
• 2-Chloro-4-fluoro-3-pyridinecarboxaldehyde
• CS-0195085
• 859-513-0
• AB68028
• 2-CHLORO-4-FLUOROPYRIDINE-3-CARBALDEHYDE

• MDL： MFCD13189245
• Inchi： 1S/C6H3ClFNO/c7-6-4(3-10)5(8)1-2-9-6/h1-3H
• InChI Key： WBANSTMHNJBBMV-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C=CN=1)F

Computed Properties

• Exact Mass: 158.9887196g/mol
• Monoisotopic Mass: 158.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-CHLORO-4-FLUOROPYRIDINE-3-CARBALDEHYDE

Introduction to 2-Chloro-4-Fluoropyridine-3-Carbaldehyde (CAS No. 1060809-21-3)

2-Chloro-4-fluoropyridine-3-carbaldehyde (CAS No. 1060809-21-3) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and agrochemical research. This compound is characterized by its pyridine ring, which is substituted with a chlorine atom at the 2-position, a fluorine atom at the 4-position, and an aldehyde group at the 3-position. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2-chloro-4-fluoropyridine-3-carbaldehyde typically involves several steps, including the formation of the pyridine ring and subsequent functionalization. One common approach is to start with a pyridine derivative and introduce the chlorine and fluorine atoms through selective halogenation reactions. The aldehyde group can then be introduced via oxidation or other suitable methods. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly routes for the production of this compound, which is crucial for its widespread use in industrial applications.

In the pharmaceutical industry, 2-chloro-4-fluoropyridine-3-carbaldehyde has shown promise as a key intermediate in the development of novel drugs. Its unique structure allows it to participate in a variety of chemical reactions, making it a valuable building block for the synthesis of bioactive molecules. For instance, it has been used in the synthesis of compounds with potential anti-cancer properties, such as inhibitors of specific enzymes involved in cancer cell proliferation. Additionally, its ability to form stable complexes with metal ions has led to its exploration in metallo-drug design, where it can enhance the therapeutic efficacy and reduce side effects of metal-based drugs.

Recent studies have also highlighted the role of 2-chloro-4-fluoropyridine-3-carbaldehyde in agrochemical research. Its structural features make it suitable for the development of new pesticides and herbicides that are more effective and environmentally friendly. For example, derivatives of this compound have been shown to exhibit potent herbicidal activity against a wide range of weeds while being less toxic to non-target organisms. This makes it an attractive candidate for the next generation of agricultural chemicals that aim to balance efficacy with environmental sustainability.

The physical and chemical properties of 2-chloro-4-fluoropyridine-3-carbaldehyde are well-documented. It is a solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 75°C, and it has a molecular weight of approximately 165 g/mol. These properties make it easy to handle and process in laboratory settings, contributing to its popularity as a research tool.

In terms of safety, while 2-chloro-4-fluoropyridine-3-carbaldehyde is not classified as a hazardous material under current regulations, proper handling precautions should be taken due to its reactivity and potential for skin and eye irritation. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper ventilation should be ensured to minimize inhalation risks.

The future outlook for 2-chloro-4-fluoropyridine-3-carbaldehyde is promising. Ongoing research continues to uncover new applications and improve synthetic methods, making it an increasingly important compound in both academic and industrial settings. As scientists explore its potential further, it is likely that we will see more innovative uses of this versatile molecule in various fields, from drug discovery to sustainable agriculture.